4-(morpholinosulfonyl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)benzamide

• IUPAC Name: 4-morpholin-4-ylsulfonyl-N-[oxan-4-yl(pyridin-3-yl)methyl]benzamide
• InChI: InChI=1S/C22H27N3O5S/c26-22(24-21(17-7-12-29-13-8-17)19-2-1-9-23-16-19)18-3-5-20(6-4-18)31(27,28)25-10-14-30-15-11-25/h1-6,9,16-17,21H,7-8,10-15H2,(H,24,26)
• InChI Key: QNJABPLCRSPWFM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(C2=CN=CC=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4
• Molecular Formula: C22H27N3O5S
• Molecular Weight: 445.5 g/mol

Description

4-(morpholinosulfonyl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)benzamide, also known as MpsB, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. MpsB is a selective inhibitor of bacterial cell wall biosynthesis, making it a promising candidate for the development of new antibiotics.

Scientific Research Applications

Heterocyclic Synthesis and Antitumor Activity

Compounds with morpholine derivatives and related heterocyclic structures have been explored for their potential in anti-tumor activities. For instance, benzopyrans containing morpholine groups and other heterocyclic moieties have shown promising anti-tumor properties against human breast, CNS, and colon cancer cell lines. These compounds exhibit total growth inhibition of these tumors in vitro at very low concentrations, highlighting their potential as novel anti-cancer agents (L. Jurd, 1996).

Synthesis of Novel Heterocyclic Derivatives

Research on the synthesis of novel heterocyclic derivatives incorporating morpholine and other amines has led to the development of compounds with potential biological activity. A study involving the synthesis of thioxopyrimidine derivatives and their intramolecular cyclization to produce a variety of novel heterocyclic compounds demonstrates the versatility of morpholine in heterocyclic chemistry. These synthesized compounds have established structural characteristics through spectral data and X-ray crystal analysis (Yuh-Wen Ho & Maw-Cherng Suen, 2013).

Development of Antagonists and Inhibitors

Morpholine and its derivatives have also been incorporated into molecules designed as antagonists or inhibitors for specific receptors. For example, studies have focused on compounds acting as inverse agonists at cannabinoid receptors, providing insights into the pharmacological actions of these compounds and their potential therapeutic applications (R. Landsman et al., 1997).

Synthesis and Evaluation of Biological Activity

The design and synthesis of benzamide derivatives bearing heterocyclic fragments, including morpholine, have been evaluated for their inhibitory activity against various cancer cell lines. These studies not only contribute to the understanding of structure-activity relationships (SARs) but also highlight the role of morpholine derivatives in enhancing the biological activity of compounds (Hehua Xiong et al., 2020).